Cas no 2172154-07-1 (2-(1,3-Dioxolan-2-yl)-1,3-thiazole-5-sulfonyl fluoride)

• Product Name: 2-(1,3-Dioxolan-2-yl)-1,3-thiazole-5-sulfonyl fluoride
• CAS No: 2172154-07-1
• MF: C₆H₆FNO₄S₂
• MW: 239.244542598724
• CID: 5567399
• PubChem ID: 165592727
• Update Time: 2025-06-11

2-(1,3-Dioxolan-2-yl)-1,3-thiazole-5-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-dioxolan-2-yl)-1,3-thiazole-5-sulfonyl fluoride
• 2172154-07-1
• EN300-1652946
• 2-(1,3-Dioxolan-2-yl)-1,3-thiazole-5-sulfonyl fluoride

• Inchi： 1S/C6H6FNO4S2/c7-14(9,10)4-3-8-5(13-4)6-11-1-2-12-6/h3,6H,1-2H2
• InChI Key： XGUHWGWOKHDWPH-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1C1OCCO1)S(=O)(=O)F

Computed Properties

• Exact Mass: 238.97222818g/mol
• Monoisotopic Mass: 238.97222818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 102Ų

Additional information on 2-(1,3-Dioxolan-2-yl)-1,3-thiazole-5-sulfonyl fluoride

2-(1,3-Dioxolan-2-yl)-1,3-thiazole-5-sulfonyl fluoride (CAS No. 2172154-07-1): A Comprehensive Overview

2-(1,3-Dioxolan-2-yl)-1,3-thiazole-5-sulfonyl fluoride (CAS No. 2172154-07-1) is a versatile and highly reactive compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel pharmaceuticals and advanced materials.

The molecular structure of 2-(1,3-Dioxolan-2-yl)-1,3-thiazole-5-sulfonyl fluoride is composed of a thiazole ring substituted with a dioxolane moiety and a sulfonyl fluoride group. The presence of these functional groups imparts distinct chemical properties that make it an attractive candidate for a wide range of synthetic transformations. The thiazole ring is known for its stability and bioactivity, while the dioxolane moiety provides additional reactivity and solubility characteristics. The sulfonyl fluoride group, being highly electrophilic, facilitates nucleophilic substitution reactions, making this compound a valuable building block in organic synthesis.

Recent research has highlighted the potential of 2-(1,3-Dioxolan-2-yl)-1,3-thiazole-5-sulfonyl fluoride in the development of new therapeutic agents. Studies have shown that compounds containing similar structural motifs exhibit potent biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of thiazole sulfonyl fluorides demonstrated significant inhibitory effects on cancer cell proliferation by targeting specific signaling pathways.

In addition to its biological applications, 2-(1,3-Dioxolan-2-yl)-1,3-thiazole-5-sulfonyl fluoride has been utilized in the synthesis of advanced materials. Its reactivity with various nucleophiles allows for the formation of complex molecular architectures with tailored properties. For example, researchers at the University of California have used this compound to synthesize novel polymers with enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as electronics, coatings, and biomedical devices.

The synthetic versatility of 2-(1,3-Dioxolan-2-yl)-1,3-thiazole-5-sulfonyl fluoride is further exemplified by its use in click chemistry reactions. Click chemistry is a powerful tool for rapid and efficient synthesis of complex molecules through modular building blocks. The sulfonyl fluoride group in this compound can participate in click reactions with azides or thiols to form stable covalent bonds. This approach has been successfully applied in the synthesis of bioconjugates and drug delivery systems.

Safety and handling considerations are crucial when working with 2-(1,3-Dioxolan-2-yl)-1,3-thiazole-5-sulfonyl fluoride. As with any reactive chemical compound, appropriate personal protective equipment (PPE) should be used to minimize exposure risks. The compound should be stored under dry conditions and protected from moisture to prevent hydrolysis and degradation. Additionally, it is important to follow all relevant safety guidelines and regulations when handling this material.

In conclusion, 2-(1,3-Dioxolan-2-yl)-1,3-thiazole-5-sulfonyl fluoride (CAS No. 2172154-07-1) is a multifaceted compound with a wide range of applications in medicinal chemistry and materials science. Its unique structural features and reactivity make it an invaluable tool for researchers aiming to develop new therapeutic agents and advanced materials. Ongoing research continues to uncover new possibilities for this compound, solidifying its importance in the scientific community.